Cas no 18832-93-4 (2-2-(4-Chlorophenyl)-1,3-thiazol-4-ylacetonitrile)

2-2-(4-Chlorophenyl)-1,3-thiazol-4-ylacetonitrile is a specialized organic compound featuring a chlorophenyl-substituted thiazole core with an acetonitrile functional group. Its molecular structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of heterocyclic compounds. The presence of both the thiazole ring and the nitrile group enhances its reactivity, enabling versatile applications in nucleophilic substitution and cyclization reactions. This compound exhibits high purity and stability under standard conditions, ensuring consistent performance in synthetic workflows. Its well-defined chemical properties facilitate precise modifications, making it a preferred choice for researchers in medicinal chemistry and material science.
2-2-(4-Chlorophenyl)-1,3-thiazol-4-ylacetonitrile structure
18832-93-4 structure
Product Name:2-2-(4-Chlorophenyl)-1,3-thiazol-4-ylacetonitrile
CAS No:18832-93-4
MF:C11H7ClN2S
MW:234.704679727554
CID:5719893
Update Time:2025-11-03

2-2-(4-Chlorophenyl)-1,3-thiazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(2-(4-chlorophenyl)thiazol-4-yl)acetonitrile
    • 4-Thiazoleacetonitrile, 2-(4-chlorophenyl)-
    • 2-2-(4-Chlorophenyl)-1,3-thiazol-4-ylacetonitrile
    • Inchi: 1S/C11H7ClN2S/c12-9-3-1-8(2-4-9)11-14-10(5-6-13)7-15-11/h1-4,7H,5H2
    • InChI Key: VATBLIZQMIUHJM-UHFFFAOYSA-N
    • SMILES: S1C=C(CC#N)N=C1C1=CC=C(Cl)C=C1

Experimental Properties

  • Density: 1.336±0.06 g/cm3(Predicted)
  • Melting Point: 116-117 °C(Solv: methanol (67-56-1))
  • Boiling Point: 410.2±55.0 °C(Predicted)
  • pka: -0.84±0.10(Predicted)

2-2-(4-Chlorophenyl)-1,3-thiazol-4-ylacetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C327240-100mg
2-[2-(4-Chlorophenyl)-1,3-thiazol-4-yl]acetonitrile
18832-93-4
100mg
$ 167.00 2023-04-18
TRC
C327240-500mg
2-[2-(4-Chlorophenyl)-1,3-thiazol-4-yl]acetonitrile
18832-93-4
500mg
$ 689.00 2023-04-18
TRC
C327240-1g
2-[2-(4-Chlorophenyl)-1,3-thiazol-4-yl]acetonitrile
18832-93-4
1g
$ 1800.00 2023-09-08
TRC
C327240-1000mg
2-[2-(4-Chlorophenyl)-1,3-thiazol-4-yl]acetonitrile
18832-93-4
1g
$ 1315.00 2023-04-18

Additional information on 2-2-(4-Chlorophenyl)-1,3-thiazol-4-ylacetonitrile

Recent Advances in the Study of 2-2-(4-Chlorophenyl)-1,3-thiazol-4-ylacetonitrile (CAS: 18832-93-4)

2-2-(4-Chlorophenyl)-1,3-thiazol-4-ylacetonitrile (CAS: 18832-93-4) is a significant compound in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of antimicrobial and anticancer agents. This research brief consolidates the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound has garnered attention due to its unique structural features, which include a thiazole ring and a nitrile group. These functional groups contribute to its reactivity and ability to interact with various biological targets. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 2-2-(4-Chlorophenyl)-1,3-thiazol-4-ylacetonitrile exhibit potent inhibitory effects against bacterial strains such as Staphylococcus aureus and Escherichia coli, suggesting its utility in addressing antibiotic resistance.

In addition to its antimicrobial properties, recent research has explored the anticancer potential of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that structural modifications of 2-2-(4-Chlorophenyl)-1,3-thiazol-4-ylacetonitrile led to the development of novel analogs with selective cytotoxicity against cancer cell lines, including breast and lung cancer. The study emphasized the role of the thiazole ring in enhancing binding affinity to specific oncogenic targets.

The synthesis of 2-2-(4-Chlorophenyl)-1,3-thiazol-4-ylacetonitrile has also been optimized in recent years. A team of researchers from the University of Cambridge (2023) developed a more efficient and environmentally friendly synthetic route using catalytic methods, reducing the reliance on hazardous reagents. This advancement not only improves the scalability of production but also aligns with the growing demand for sustainable chemistry practices in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability and metabolic stability need to be addressed through further structural optimization. Ongoing research is focused on designing prodrugs or nanoformulations to enhance the pharmacokinetic profile of 2-2-(4-Chlorophenyl)-1,3-thiazol-4-ylacetonitrile and its derivatives.

In conclusion, 2-2-(4-Chlorophenyl)-1,3-thiazol-4-ylacetonitrile (CAS: 18832-93-4) represents a versatile scaffold in medicinal chemistry with significant potential in antimicrobial and anticancer drug development. Continued research into its mechanism of action and synthetic optimization will be critical for unlocking its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration to advance the applications of this compound in addressing unmet medical needs.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd